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Compound of Interest

Compound Name: 4,4'-Oxydianiline-d12

Cat. No.: B561028

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 4,4'-
Oxydianiline-d12. The information presented is based on the Safety Data Sheet (SDS) for the
non-deuterated analogue, 4,4'-Oxydianiline, as the core toxicological and chemical properties
are considered equivalent for safety purposes.

Core Safety & Hazard Information

4,4'-Oxydianiline is classified as a hazardous substance with significant health risks. It is crucial
to handle this compound with appropriate safety precautions in a controlled laboratory setting.

Hazard Statements:

Toxic if swallowed, in contact with skin, or if inhaled.[1][2]

May cause an allergic skin reaction.[2][3]

Causes skin irritation.[3][4]

Causes serious eye irritation.[3][4]

May cause genetic defects.[1][2]

May cause cancer.[1][2][5]
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e Suspected of damaging fertility.[1][2]

e May cause damage to organs (thyroid) through prolonged or repeated exposure if

swallowed.[2]

e Very toxic to aquatic life with long-lasting effects.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data available for 4,4'-Oxydianiline.

Table 1- Physical and Chemical E :

Property Value Source

Molecular Formula C12H12N20 [3B1141617118]

Molecular Weight 200.24 g/mol [B141517118]

Appearance Co.IorIess crystalline solid or BI710]
beige powder

Melting Point 188-192 °C [61[7]

Boiling Point 389.4 £ 27.0 °C at 760 mmHg [6]

Flash Point 218.9+0.0°C [6]

Density 1.2+0.1 g/cm3 [6]

Water Solubility Insoluble [6][7][10][11]

LogP (Octanol/Water Partition

Coefficient)

0.72

Table 2: Toxicological Information

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.chemos.de/import/data/msds/GB_en/101-80-4-A0002977-GB-en.pdf
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-820948&DocumentType=MSD&DocumentId=820948_SDS_MT_EN.PDF&DocumentUID=630461&Language=EN&Country=MT&Origin=PDP
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-820948&DocumentType=MSD&DocumentId=820948_SDS_MT_EN.PDF&DocumentUID=630461&Language=EN&Country=MT&Origin=PDP
https://www.chemos.de/import/data/msds/GB_en/101-80-4-A0002977-GB-en.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Dye/Oxydianiline.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Dye/Oxydianiline.htm
https://www.chemsrc.com/en/cas/101-80-4_766411.html
https://en.wikipedia.org/wiki/4,4%27-Oxydianiline
https://haihangchem.com/products/44-oxydianiline-cas-101-80-4/
https://www.hpc-standards.com/shop/ReferenceMaterials/Dye/Oxydianiline.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Dye/Oxydianiline.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Diaminodiphenyl-Ether
https://en.wikipedia.org/wiki/4,4%27-Oxydianiline
https://haihangchem.com/products/44-oxydianiline-cas-101-80-4/
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Diaminodiphenyl-Ether
https://en.wikipedia.org/wiki/4,4%27-Oxydianiline
https://www.guidechem.com/encyclopedia/4-4-oxydianiline-dic1699.html
https://www.chemsrc.com/en/cas/101-80-4_766411.html
https://en.wikipedia.org/wiki/4,4%27-Oxydianiline
https://www.chemsrc.com/en/cas/101-80-4_766411.html
https://www.chemsrc.com/en/cas/101-80-4_766411.html
https://www.chemsrc.com/en/cas/101-80-4_766411.html
https://www.chemsrc.com/en/cas/101-80-4_766411.html
https://en.wikipedia.org/wiki/4,4%27-Oxydianiline
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/oxydianiline.pdf
https://www.ncbi.nlm.nih.gov/books/NBK590827/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Endpoint Value Species Route Source

LD50 725 mg/kg Rat Oral [5]
Daphnia magna

LC50 (48h) 0.92 mgl/l - [2]
(Water flea)

Selenastrum
ErC50 (72h) 21.7 mgl/l capricornutum - [2]
(green algae)

Experimental Protocols

Detailed experimental protocols for the determination of the toxicological endpoints listed
above are maintained by the agency that conducted the testing, such as the studies referenced
in the National Toxicology Program reports.[10][11] For instance, the oral LD50 in rats was
determined in a bioassay of 4,4'-Oxydianiline for possible carcinogenicity.[5] The aquatic
toxicity tests (LC50 and ErC50) were conducted according to US-EPA and Regulation (EC) No.
440/2008 guidelines respectively.[2]

Mandatory Visualizations
Personal Protective Equipment (PPE) Workflow

The following diagram outlines the mandatory personal protective equipment required when
handling 4,4'-Oxydianiline-d12.
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Personal Protective Equipment (PPE) for Handling 4,4'-Oxydianiline-d12

Start Handling Procedure

Work in a well-ventilated area
(e.g., under a fume hood)

:

Eye and Face Protection

(Safety glasses with side-shields, face shield)

:

Hand Protection
(Chemically resistant gloves)

:

Body Protection
(Protective clothing, lab coat)

Respiratory Protection
(Required when dusts are generated)

Safe Handling Complete

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) workflow for handling 4,4'-

Oxydianiline-d12.
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Spill Response Protocol

This diagram illustrates the logical workflow for responding to a spill of 4,4'-Oxydianiline-d12.

Spill Response Protocol for 4,4'-Oxydianiline-d12

Spill Detected

Evacuate immediate area
and ensure ventilation

l

Don appropriate PPE
(respirator, gloves, protective clothing)

l

Contain the spill
(prevent entry into drains)

Clean up spill
(dampen solid with acetone, take up mechanically)

Decontaminate the area

Dispose of waste in sealed containers
as hazardous waste

Report the incident
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Caption: Logical workflow for responding to a spill of 4,4'-Oxydianiline-d12.
Handling and Storage

Precautions for Safe Handling:

» Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[1]

Use only in well-ventilated areas or outdoors.

Wear protective gloves, protective clothing, eye protection, and face protection.[3]
Do not eat, drink, or smoke when using this product.[1]

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.

Conditions for Safe Storage:

Store in a well-ventilated place and keep the container tightly closed.[1]

Store in a cool, dry place.[4]

Keep locked up or in an area accessible only to qualified or authorized persons.[2]

Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[4]

Exposure Controls and Personal Protection

Engineering Controls:

» Use local and general ventilation to maintain airborne concentrations below exposure limits.

[1]
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e Work under a chemical fume hood.

Personal Protective Equipment:

o Eye/Face Protection: Wear safety glasses with side-shields or a face shield.[3]
o Skin Protection: Wear chemically resistant gloves and protective clothing.[3]

» Respiratory Protection: If dust is generated, a NIOSH-approved respirator with a combination
filter cartridge (organic vapor/acid gas/HEPA) is recommended.[5]

First Aid Measures

o If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce
vomiting.[1]

 If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower. Call
a POISON CENTER or doctor if you feel unwell.[1]

 If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor.[1]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[3]

Accidental Release Measures

» Evacuate personnel to a safe area.

Ensure adequate ventilation.

Avoid dust formation.

Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains.[3]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.hpc-standards.com/shop/ReferenceMaterials/Dye/Oxydianiline.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Dye/Oxydianiline.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Diaminodiphenyl-Ether
https://www.chemos.de/import/data/msds/GB_en/101-80-4-A0002977-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/101-80-4-A0002977-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/101-80-4-A0002977-GB-en.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Dye/Oxydianiline.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Dye/Oxydianiline.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o For small spills, dampen the solid material with a solvent like acetone and transfer it to a
suitable container for disposal.[5] For larger spills, take up mechanically and place in suitable
containers for disposal.[1]

Disposal Considerations

e Dispose of this material and its container as hazardous waste.[1]

o Offer surplus and non-recyclable solutions to a licensed disposal company.[3]
o Contaminated packaging should be disposed of as unused product.[5]

This guide is intended for informational purposes and should not be a substitute for a thorough
review of the complete Safety Data Sheet and adherence to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety Data for 4,4'-
Oxydianiline-d12]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b561028#4-4-oxydianiline-d12-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK590827/
https://www.benchchem.com/product/b561028#4-4-oxydianiline-d12-safety-data-sheet-sds-information
https://www.benchchem.com/product/b561028#4-4-oxydianiline-d12-safety-data-sheet-sds-information
https://www.benchchem.com/product/b561028#4-4-oxydianiline-d12-safety-data-sheet-sds-information
https://www.benchchem.com/product/b561028#4-4-oxydianiline-d12-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b561028?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

